4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile

• CAS No.: 1486138-36-6
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.3

Description

4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile is a chemical compound with the molecular formula C14H13N3O. This compound is known for its potential applications in various fields, including chemistry, biology, and medicine. It is characterized by the presence of an aminopyridine group and a benzonitrile group, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of 4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 5-aminopyridine and 3,5-dimethylbenzonitrile.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents, catalysts, and specific temperatures to facilitate the desired chemical transformations.

Synthetic Routes: One common synthetic route involves the nucleophilic substitution of the aminopyridine group onto the benzonitrile ring, followed by purification and isolation of the final product.

Chemical Reactions Analysis

4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where specific functional groups are replaced by other groups under suitable conditions.

Scientific Research Applications

4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in biochemical studies to investigate its interactions with biological molecules and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders.

Industry: The compound is utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile involves its interaction with specific molecular targets and pathways within biological systems. The aminopyridine group is known to interact with certain enzymes and receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved are the subject of ongoing research .

Comparison with Similar Compounds

4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile can be compared with other similar compounds, such as:

4-[(5-aminopyridin-2-yl)oxy]benzonitrile: This compound lacks the dimethyl groups present in this compound, which may affect its chemical properties and biological activity.

2-aminopyrimidine derivatives: